Cas no 139725-20-5 (Propane-2,2-diylbis(4,1-phenylene) bis(trifluoromethanesulfonate))

• Product Name: Propane-2,2-diylbis(4,1-phenylene) bis(trifluoromethanesulfonate)
• CAS No: 139725-20-5
• MF: C₁₇H₁₄F₆O₆S₂
• MW: 492.409883975983
• MDL: MFCD30491879
• CID: 1279835
• PubChem ID: 11071030
• Update Time: 2025-05-21

Propane-2,2-diylbis(4,1-phenylene) bis(trifluoromethanesulfonate) Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, (1-methylethylidene)di-4,1-phenyleneester
• propane-2,2-diylbis(4,1-phenylene) bis(trifluoromethanesulfonate)
• [4-[2-[4-(trifluoromethylsulfonyloxy)phenyl]propan-2-yl]phenyl] trifluoromethanesulfonate
• SY244545
• F51974
• Bis(trifluoromethanesulfonic acid)isopropylidenebis(4,1-phenylene) ester
• MFCD30491879
• AKOS030629898
• JBZAWUXTXDAWOT-UHFFFAOYSA-N
• AS-48627
• propane-2,2-diylbis(4,1-phenylene)bis(trifluoromethanesulfonate)
• CS-W018388
• SCHEMBL3842500
• 139725-20-5
• Propane-2,2-diylbis(4,1-phenylene) bis(trifluoromethanesulfonate)

• MDL： MFCD30491879
• Inchi： 1S/C17H14F6O6S2/c1-15(2,11-3-7-13(8-4-11)28-30(24,25)16(18,19)20)12-5-9-14(10-6-12)29-31(26,27)17(21,22)23/h3-10H,1-2H3
• InChI Key： JBZAWUXTXDAWOT-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OS(C(F)(F)F)(=O)=O)C=C1)(C1=CC=C(OS(C(F)(F)F)(=O)=O)C=C1)(C)C

Computed Properties

• Exact Mass: 492.01359948g/mol
• Monoisotopic Mass: 492.01359948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Propane-2,2-diylbis(4,1-phenylene) bis(trifluoromethanesulfonate)

Propane-2,2-diylbis(4,1-phenylene) bis(trifluoromethanesulfonate) and Its Applications in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, materials science, and various industrial applications. Among these, Propane-2,2-diylbis(4,1-phenylene) bis(trifluoromethanesulfonate) (CAS No. 139725-20-5) stands out as a compound of significant interest due to its unique structural properties and versatile applications. This compound, characterized by its rigid aromatic backbone and highly electronegative trifluoromethanesulfonate groups, has garnered attention in recent years for its potential in drug design, catalysis, and material science.

The molecular structure of Propane-2,2-diylbis(4,1-phenylene) bis(trifluoromethanesulfonate) consists of a propane-2,2-diyl bridge connecting two biphenyl units, each terminated with a trifluoromethanesulfonate (TFMS) group. This configuration imparts exceptional stability and reactivity to the compound, making it an attractive candidate for various chemical processes. The presence of the TFMS groups enhances the compound's solubility in polar solvents and its ability to participate in hydrogen bonding interactions, which are crucial for its application in pharmaceuticals.

In recent years, researchers have been exploring the use of Propane-2,2-diylbis(4,1-phenylene) bis(trifluoromethanesulfonate) as a ligand in coordination chemistry. Its rigid biphenyl framework provides a stable scaffold for metal complexation, while the electronegative TFMS groups facilitate strong binding interactions with transition metals. These metal complexes have shown promise in catalytic applications, particularly in cross-coupling reactions that are essential for the synthesis of complex organic molecules. For instance, palladium complexes derived from this ligand have been reported to exhibit high catalytic activity in Suzuki-Miyaura coupling reactions, a reaction pivotal in the pharmaceutical industry for constructing biaryl compounds.

Moreover, the compound's unique properties have made it a subject of interest in materials science. The combination of aromatic stability and strong intermolecular interactions allows Propane-2,2-diylbis(4,1-phenylene) bis(trifluoromethanesulfonate) to be used as a building block for designing advanced materials with tailored properties. Researchers have investigated its potential use in organic electronics, where its ability to form stable films and exhibit good charge transport properties could be leveraged for developing more efficient organic semiconductors and light-emitting diodes (OLEDs).

Another emerging area where this compound has shown promise is in medicinal chemistry. The ability of Propane-2,2-diylbis(4,1-phenylene) bis(trifluoromethanesulfonate) to interact with biological targets has led to its exploration as a scaffold for drug discovery. Its rigid structure can mimic natural binding pockets in enzymes and receptors, while the TFMS groups can enhance binding affinity through electrostatic interactions. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against various therapeutic targets, making it a valuable candidate for further development.

The synthesis of Propane-2,2-diylbis(4,1-phenylene) bis(trifluoromethanesulfonate) is another area that has seen significant advancements. Modern synthetic techniques have enabled the efficient preparation of this compound with high purity and yield. These advancements have not only facilitated its use in research but also opened up new possibilities for industrial applications. The scalability of its synthesis is crucial for its widespread adoption in pharmaceuticals and materials science.

In conclusion,Propane-2,2-diylbis(4,1-phenylene) bis(trifluoromethanesulfonate) (CAS No. 139725-20-5) is a multifaceted compound with a wide range of potential applications. Its unique structural features make it an excellent candidate for use as a ligand in coordination chemistry，a building block for advanced materials，and a scaffold for drug discovery。As research continues to uncover new applications and synthetic methods，the importance of this compound is likely to grow even further，contributing significantly to advancements in chemical science and technology.